(1-(3-Chloro-4-fluorophenyl)cyclohexyl)-methanamine

• Molecular Formula: C13H17ClFN
• Molecular Weight: 241.73 g/mol
• IUPAC Name: [1-(3-chloro-4-fluorophenyl)cyclohexyl]methanamine
• InChI: InChI=1S/C13H17ClFN/c14-11-8-10(4-5-12(11)15)13(9-16)6-2-1-3-7-13/h4-5,8H,1-3,6-7,9,16H2
• InChI Key: KPLAPMIQSJDNJP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CN)C2=CC(=C(C=C2)F)Cl

Description

(1-(3-Chloro-4-fluorophenyl)cyclohexyl)-methanamine is a useful research compound. Its molecular formula is C13H17ClFN and its molecular weight is 241.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared from 1-(3-chloro-4-fluorophenyl)cyclohexanecarbonitrile. A solution of the crude product in MTBE was basicified at 0° C. with KOH, extracted with MTBE and evaporated. The residue was diluted in DCM, filtered through an aminopropyl column and evaporated to give the primary amine (64.1 mg, 25%) as an oil. LCMS Rt=7.62 min, m/z=242 (M+1). 1H NMR (CDCl3, δ) 7.34 (dd, J=2.4, 7.1 Hz, 1H), 7.19 (ddd, J=2.4, 4.6, 8.7 Hz, 1H), 7.11 (t, J=8.7 Hz, 1H), 2.68 (s, 2H), 2.1 (m, 2H), 1.6-1.2 (m, 8H), 0.79 (bs, 2H). 13C NMR (CDCl3, δ, mult): 157.4(0), 154.9(0), 142.2(0), 129.5(0), 127.0(0), 126.9(1), 120.8(1), 120.6(1), 116.3(1), 116.1(1), 54.5(2), 43.3(0), 33.7(2), 26.5(2), 22.0(2).